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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Fluenetil (CAS 4301-50-2), a
chemical compound formerly used as an acaricide and insecticide. This document details its
chemical and physical properties, outlines a probable synthesis method, and elucidates its
primary mechanism of action. The guide also presents available toxicological data and
discusses potential, though currently unsubstantiated, therapeutic applications. Experimental
protocols for key analytical and biological assays are provided to facilitate further research. All
quantitative data is summarized in structured tables, and key pathways and workflows are
visualized using diagrams.

Introduction

Fluenetil, also known as 2-fluoroethyl ([1,1"-biphenyl]-4-yl)acetate, is a fluorinated ester that
was introduced as an acaricide to control mite eggs and winter stages of various pests on
cereals.[1] Although no longer manufactured or registered for use as a pesticide in the United
States, its unique mechanism of toxicity and chemical structure may be of interest to
researchers in toxicology and drug development.[2] This guide aims to consolidate the
available technical information on Fluenetil to serve as a foundational resource for scientific
investigation.

Chemical and Physical Properties
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Fluenetil is a solid at room temperature with a molecular formula of C16H1sFO2 and a
molecular weight of 258.29 g/mol .[2][3] It is classified as a member of the biphenyls and is a
fluorinated ester.[2] It is likely insoluble in water. The key physicochemical properties of
Fluenetil are summarized in Table 1.

Table 1: Physicochemical Properties of Fluenetil

Property Value Source(s)
CAS Number 4301-50-2

Molecular Formula C16H1s5FO2

Molecular Weight 258.29 g/mol

IUPAC Name 2-fluoroethyl 2-([1,1'-

biphenyl]-4-yl)acetate

Fluenethyl, Lambrol, Mytrol, M

Synonyms

2060, TH 367-1
Physical Description Solid

N ) 373.6 °C at 760 mmHg

Boiling Point ,

(estimated)
Flash Point 173.6 °C (estimated)
Density 1.1556 g/cm3 (estimated)
XLogP3 3.9

Topological Polar Surface Area  26.3 A2

Synthesis

While a specific, detailed synthesis protocol for Fluenetil is not readily available in the public
domain, a plausible method is the Fischer esterification of 4-biphenylacetic acid with 2-
fluoroethanol in the presence of an acid catalyst.

Postulated Synthesis Workflow
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Reaction ‘Work-up & Purification

Reaction Vessel Reaction Mixture ( i Extraction Drying Solvent Removal Purification Purified Fluenetil Fluenetil Product
(with Dean-Stark trap) {_(e.9.. NaHCO: soln) (e.., Diethyl ether) (e... Na250s) (Rotary (e.g.. Distillation) -
[

Acid Catalyst (e.g., H250%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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